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Compound of Interest

Compound Name: Efaproxiral-d6

Cat. No.: B15143475

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the research-grade
compound Efaproxiral-d6, a deuterated analog of the allosteric hemoglobin modifier,
Efaproxiral. This document outlines its commercial availability, core mechanism of action, and
detailed experimental protocols for its application in pre-clinical research, particularly in the
context of cancer biology and radiation sensitization.

Commercial Suppliers and Product Specifications

Efaproxiral-d6 is available from several commercial suppliers for research purposes. The
deuterated form offers an internal standard for pharmacokinetic and metabolic studies. Below is
a summary of the product specifications from prominent suppliers.
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Molecular
. Catalog CAS Molecular . .
Supplier Weight ( Purity
Number Number Formula
g/mol )
Santa Cruz
_ 1246815-16- .
Biotechnolog sc-219543 6 C20H17DeNOa  347.44 Not specified
y, Inc.
LGC TRC- 1246815-16- B
C20DeH17NO4  347.438 Not specified
Standards E415002 6
Xcess
o 1246815-16- C20H23NO4
Biosciences XB-2936 347.44 >98%
| 6 (unlabeled)
nc.

Note: The molecular formula for the deuterated compound can vary slightly in its representation
between suppliers. Researchers should always refer to the supplier's certificate of analysis for
the most accurate information.

Core Mechanism of Action: Allosteric Modification
of Hemoglobin

Efaproxiral is a synthetic small molecule that acts as an allosteric modifier of hemoglobin.[1][2]
Its primary mechanism involves binding to hemoglobin and decreasing its affinity for oxygen.[1]
[2] This shift in the oxygen-hemoglobin dissociation curve to the right facilitates the release of
oxygen from red blood cells into peripheral tissues.[1] In the context of oncology research, this
increased oxygenation is particularly relevant for hypoxic tumors, which are notoriously
resistant to radiation therapy.[3] By alleviating tumor hypoxia, Efaproxiral can enhance the
efficacy of radiation treatment.[3]

Signaling Pathway: Modulation of the Hypoxia-
Inducible Factor 1-alpha (HIF-1a) Pathway

A key downstream effect of Efaproxiral-induced tumor reoxygenation is the modulation of the
Hypoxia-Inducible Factor 1-alpha (HIF-1a) signaling pathway. In hypoxic conditions, HIF-1a is
stabilized and promotes the transcription of genes involved in angiogenesis, cell survival, and
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metastasis. Research has shown that treatment with Efaproxiral can lead to a reduction in
tumor hypoxia, which in turn leads to the destabilization and downregulation of HIF-1a
expression.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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